Cas no 376370-18-2 (2-[(7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)(methyl)amino]ethanol)

• Product Name: 2-[(7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)(methyl)amino]ethanol
• CAS No: 376370-18-2
• MF: C₉H₉ClN₄O₄
• MW: 272.64516043663
• CID: 4713648
• Update Time: 2025-07-19

2-[(7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)(methyl)amino]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(7-chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)(methyl)amino]ethanol
• 2-[(7-Chloro-4-nitro-benzo[1,2,5]oxadiazol-5-yl)-methyl-amino]-ethanol
• 2-[{7-chloro-4-nitro-2,1,3-benzoxadiazol-5-yl}(methyl)amino]ethanol
• Oprea1_288735
• STK801745
• BBL010730
• BAS 01237178
• 2-[(7-chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)-methylamino]ethanol
• 2-((7-chloro-4-nitrobenzo[c][1
• 2-[(7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)(methyl)amino]ethanol

• Inchi： 1S/C9H9ClN4O4/c1-13(2-3-15)6-4-5(10)7-8(12-18-11-7)9(6)14(16)17/h4,15H,2-3H2,1H3
• InChI Key： RGJBQHGWILSDRA-UHFFFAOYSA-N
• SMILES： ClC1C2C(C(=C(C=1)N(C)CCO)[N+](=O)[O-])=NON=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Topological Polar Surface Area: 108

Additional information on 2-[(7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)(methyl)amino]ethanol

Professional Introduction to Compound with CAS No. 376370-18-2 and Product Name: 2-[(7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)(methyl)amino]ethanol

The compound with the CAS number 376370-18-2 and the product name 2-[(7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)(methyl)amino]ethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of benzoxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a 7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-yl moiety, contribute to its unique chemical properties and biological interactions.

In recent years, benzoxadiazole derivatives have been extensively studied for their pharmacological effects. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 7-Chloro-4-nitro group in the molecular structure is known to enhance the electron-withdrawing effect, which can influence the reactivity and binding affinity of the compound towards biological targets. Additionally, the methylamino substituent introduces a basic nitrogen atom that can participate in hydrogen bonding interactions, further modulating the compound's biological activity.

One of the most compelling aspects of this compound is its potential application in oncology research. Recent studies have demonstrated that benzoxadiazole derivatives can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. Specifically, the 7-Chloro-4-nitro moiety has been shown to interfere with enzymes such as tyrosine kinases, which are crucial for cancer cell proliferation. Furthermore, the methylamino group enhances the compound's ability to interact with nucleophilic centers on proteins, potentially leading to increased efficacy in disrupting cancer cell metabolism.

The synthesis of 2-[(7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)(methyl)amino]ethanol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key synthetic steps include condensation reactions between appropriately substituted benzoxadiazole precursors and amino alcohol derivatives. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups with high selectivity. The final product is characterized using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its structural integrity.

From a pharmacological perspective, the compound's primary mode of action appears to involve inhibition of specific enzymes and receptors that are overexpressed in cancer cells. Preliminary in vitro studies have shown that 2-[(7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)(methyl)amino]ethanol can significantly reduce proliferation rates in several human cancer cell lines. This effect is attributed to its ability to disrupt critical cellular processes such as DNA replication and cell cycle progression. Additionally, the compound has demonstrated promising results in reducing inflammation by modulating cytokine production and inhibiting key inflammatory pathways.

The potential therapeutic applications of this compound extend beyond oncology. Emerging research suggests that it may also be effective in treating inflammatory diseases by targeting inflammatory mediators and reducing oxidative stress. The 7-Chloro group, in particular, has been identified as a key structural element that enhances anti-inflammatory activity by interacting with nuclear factor kappa B (NFκB) signaling pathways. This interaction leads to decreased production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNFα) and interleukin-beta (ILβ).

In conclusion, 376370-18-2 and its corresponding product name 2-[(7-Chloro-4-nitro-2,1,3-benzoxadiazol-5-yl)(methyl)amino]ethanol represent a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. The unique structural features of this compound contribute to its diverse biological activities, making it a promising candidate for further research in oncology and inflammatory diseases. As our understanding of molecular mechanisms continues to evolve, compounds like these will play an increasingly important role in developing novel treatments for complex diseases.